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4,R-ajmalicine N-oxide 4,R-ajmalicine N-oxide
Brand Name: Vulcanchem
CAS No.: 41590-29-8
VCID: VC0199207
InChI: InChI=1S/C21H24N2O4/c1-12-16-10-23(25)8-7-14-13-5-3-4-6-18(13)22-20(14)19(23)9-15(16)17(11-27-12)21(24)26-2/h3-6,11-12,15-16,19,22H,7-10H2,1-2H3/t12-,15-,16+,19-,23?/m0/s1
SMILES: CC1C2C[N+]3(CCC4=C(C3CC2C(=CO1)C(=O)OC)NC5=CC=CC=C45)[O-]
Molecular Formula: C21H24N2O4
Molecular Weight:

4,R-ajmalicine N-oxide

CAS No.: 41590-29-8

Reference Standards

VCID: VC0199207

Molecular Formula: C21H24N2O4

Molecular Weight:

4,R-ajmalicine N-oxide - 41590-29-8

CAS No. 41590-29-8
Product Name 4,R-ajmalicine N-oxide
Molecular Formula C21H24N2O4
IUPAC Name methyl (1S,15R,16S,20S)-16-methyl-13-oxido-17-oxa-3-aza-13-azoniapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4,6,8,18-pentaene-19-carboxylate
Standard InChI InChI=1S/C21H24N2O4/c1-12-16-10-23(25)8-7-14-13-5-3-4-6-18(13)22-20(14)19(23)9-15(16)17(11-27-12)21(24)26-2/h3-6,11-12,15-16,19,22H,7-10H2,1-2H3/t12-,15-,16+,19-,23?/m0/s1
SMILES CC1C2C[N+]3(CCC4=C(C3CC2C(=CO1)C(=O)OC)NC5=CC=CC=C45)[O-]
Appearance Powder
PubChem Compound 91895268
Last Modified Nov 30 2021
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